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Carzenide Application Notes

1. Chemical Profile and Key Properties Carzenide (CAS 138-41-0), also known as 4-Sulfamoylbenzoic
acid, is an organic compound with the molecular formula C7H7NO4S and a molecular weight of 201.20

g/mol [1] [2] [3]. It is a white, crystalline powder that is relatively stable under standard conditions [1].

The table below summarizes its fundamental physicochemical and pharmacokinetic properties as predicted

by computational methods [3].

Property Category Parameter Value / Description

Physicochemical Properties Molecular Formula C7H7NOA4S [2] [3]
Molecular Weight 201.20 g/mol [2] [3]
LogP (Consensus) 0.22 (Indicates moderate

lipophilicity) [3]

Topological Polar Surface Area 105.84 A2 [3]
(TPSA)

Solubility (Computational Log S (ESOL) -1.61 (Classed as "Very
Predictions) soluble™) [3]
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Property Category Parameter Value | Description
Estimated Solubility (ESOL) 4.92 mg/mL [3]
Pharmacokinetics (Predictions) Gl Absorption High [3]
BBB Permeation No [3]
P-gp Substrate No [3]

CYP Inhibitor (1A2, 2C19, 2C9, No for all [3]
2D6, 3A4)

Druglikeness Lipinski's Rule Yes; 0 violations [3]

2. Primary Research Applications and Biological Activity Carzenide serves multiple roles in scientific

research, from a potent inhibitor to a versatile chemical building block.

e Carbonic Anhydrase Il (CAIll) Inhibition: Carzenide is identified as a strong, competitive inhibitor
of Carbonic Anhydrase Il (CAIll) [4]. This primary biological activity underpins its use in research
areas like epilepsy and cervical cancer [4]. Inhibition of CAIl can disrupt critical physiological
processes involving carbon dioxide hydration and ion transport.

¢ Pharmaceutical Metabolite and Intermediate: It is the major circulating metabolite of the drug
Mafenide in plasma [4]. Furthermore, Carzenide is utilized as an organic synthetic intermediate in
drug synthesis [5]. Its structure allows for chemical modifications, making it a valuable precursor for
compounds with potential antispasmodic properties, including research related to dysmenorrhea in
women [5].

¢ Versatile Chemical Reagent: Beyond pharmaceuticals, Carzenide has potential applications as:

o A pesticide residue analysis reagent in food safety testing due to its high sensitivity and
selectivity for certain pesticides [1].

o A modifier or component in ion exchangers for water treatment, sugar industry purification,
and biological separation [1].

o A catalyst carrier in organic synthesis [1].

3. Experimental Protocols

A. In Vitro Cellular Activity Assay This protocol outlines a method to demonstrate the cellular target

engagement of Carzenide as a CAII inhibitor in a cell-based system [4].
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e Objective: To pretreat cells with Carzenide to inhibit cellular CAll, thereby reducing the subsequent
fluorescence signal from a CA-specific fluorescent probe.

e Materials:

HelLa cells (or other relevant cell line)

Carzenide (prepared as a stock solution in DMSO)

[e]

o

o

CA-specific fluorescent probe (e.g., FMRs-CA)
Cell culture medium and standard reagents

[¢]

o Fluorescence microscope or plate reader

¢ Methodology:

o Cell Culture and Seeding: Culture HelLa cells in an appropriate medium. Seed cells into multi-
well plates and allow them to adhere for 24 hours.

o Pretreatment: Prepare a working concentration of 100 uM Carzenide in the culture medium.
Ensure the final concentration of DMSO is consistent and non-cytotoxic (e.g., <0.1%). Replace
the cell medium with the Carzenide-containing medium. Incubate the cells for 2 hours at 37°C
[4].

o Probe Staining: After incubation, remove the Carzenide solution and wash the cells with PBS.
Add the CA-specific fluorescent probe (e.g., FMRs-CA) in fresh medium according to the
probe's protocol.

o Fluorescence Detection: Following probe incubation, wash the cells to remove excess probe.
Image the cells using a fluorescence microscope or measure fluorescence intensity with a plate
reader.

o Controls: Include a control group treated only with the vehicle (DMSO at the same dilution) and
processed identically.

e Expected Outcome: The fluorescence signal in Carzenide-pretreated cells is expected to be
significantly diminished ("rendered negligible") compared to the vehicle control, confirming effective
cellular target engagement and inhibition of CAll [4].

B. Analytical Protocol: HPLC Analysis of Carzenide This method is suitable for analyzing the purity of

Carzenide samples or for pharmacokinetic studies [2].

e Objective: To separate and analyze Carzenide using Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC).
e Materials and Equipment:
o HPLC system with UV or PDA detector
o Column: Newcrom R1 (or another suitable reverse-phase column with low silanol activity).
Note that 3 um particle columns are available for faster UPLC applications [2].
o Carzenide standard and test samples
o Acetonitrile (HPLC grade)
o Water (HPLC grade)
o Phosphoric acid (or formic acid for MS-compatible methods)
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e Methodology:
o Mobile Phase: Prepare a mixture of acetonitrile, water, and phosphoric acid. The exact ratio

can be optimized for separation. For mass spectrometry (MS) compatibility, replace phosphoric
acid with formic acid [2].
o Sample Preparation: Dissolve Carzenide in a suitable solvent (e.g., DMSO or mobile phase)
at an appropriate concentration.
o Chromatographic Conditions:
= Flow Rate: Standard for the column used (e.g., 1.0 mL/min)
= Detection: UV detection at a wavelength suitable for Carzenide (to be determined
empirically).
= Temperature: Ambient or controlled column temperature.
= |njection Volume: As per system suitability.
¢ Notes: This method is scalable and can be adapted for the preparative isolation of impurities [2].

Experimental Workflow & Mechanism of Action

The following diagram illustrates the logical workflow for a cellular efficacy experiment based on the

described protocol.
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The diagram below summarizes the hypothesized molecular mechanism of action of Carzenide and its

downstream cellular effects based on its known activity.
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Discussion and Research Context

The experimental data positions Carzenide as a well-characterized tool compound for fundamental
biochemical and cellular research. Its clear mechanism as a CAII inhibitor [4] makes it valuable for studying

the role of this enzyme in various physiological and pathological processes.

In the broader context of modern drug discovery, research on specific inhibitors like Carzenide aligns with
several key trends in 2025. The field is increasingly focused on mechanistic clarity and early target

validation [6]. Techniques such as Cellular Thermal Shift Assay (CETSA) are now routinely used to confirm
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direct target engagement in live cells, providing critical data to bridge the gap between biochemical potency
and cellular efficacy [6]. Furthermore, the integration of AI and in silico screening is accelerating the initial
stages of drug discovery, including the identification and optimization of hit compounds [7] [6]. While
Carzenide itself is an established compound, the workflows and validation principles applied in its research

are at the forefront of current practice.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. CAS 138-41-0 Suppliers, Manufacturers, Factory... Carzenide [bloomtechz.com]
2. | SIELC Technologies Carzenide [sielc.com]

3. 4-Sulfamoylbenzoic acid | Carzenide | Sulfamides [ambeed.com]

4. Carzenide (4-Sulfamoylbenzoic acid) | CAll Inhibitor [medchemexpress.com]

5. | TargetMol Carzenide [targetmol.com]

6. Top 5 Drug Discovery Trends 2025 Driving Breakthroughs [pelagobio.com]

7. The latest trends in drug discovery [cas.org]

To cite this document: Smolecule. [Carzenide application in experiments]. Smolecule, [2026]. [Online
PDF]. Available at: [https://www.smolecule.com/products/b002764#carzenide-application-in-

experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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